5-Cyclopentylpentan-2-ol

• Molecular Formula: C10H20O
• Molecular Weight: 156.26 g/mol
• IUPAC Name: 5-cyclopentylpentan-2-ol
• InChI: InChI=1S/C10H20O/c1-9(11)5-4-8-10-6-2-3-7-10/h9-11H,2-8H2,1H3
• InChI Key: FTFBMCDWXKVJQL-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCC1CCCC1)O

Description

5-Cyclopentylpentan-2-ol is a useful research compound. Its molecular formula is C10H20O and its molecular weight is 156.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaBH4 (3.15 g; 83 mmol) was added portionwise to a solution of 5-cyclopentylpentan-2-one (16.0 g; 104 mmol) in MeOH (125 ml) at 0° C. The mixture was stirred at 0° C. for 1 hour then at room temperature for 2 hours. Water (100 ml) was added cautiously and the mixture extracted with MTBE (3×250 ml). The organic phases were combined, washed with brine (3×50 ml), dried over MgSO4, concentrated in vacuo and distilled (52° C.-56° C./0.045 torr) to give 14.5 g (90% yield) of 5-cyclopentylpentan-2-ol.